Cas no 536-88-9 (4-Ethyl-2-methylpyridine)

• Product Name: 4-Ethyl-2-methylpyridine
• CAS No: 536-88-9
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 375701
• PubChem ID: 68307
• Update Time: 2025-04-19

4-Ethyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-ethyl-2-methyl-
• 4-ETHYL-2-METHYLPYRIDINE
• 4-ETHYL-2-METHYLPYRIDINE (4-ETHYL-2-PICOLINE)
• 2-methyl-4-ethylpyridine
• 2-metyl-4-ethyl-pyridine
• 4-Aethyl-2-methyl-pyridin
• 4-ethyl-2-methyl-pyridine
• 4-ethyl-2-picoline
• Pyridine,4-ethyl-2-methyl
• UNII-DA18ON150D
• Q27276293
• DTXSID6060214
• A829735
• 2-PICOLINE, 4-ETHYL-
• 4-ETHYL-2-PICOLINE [MI]
• .ALPHA.-METHYL-.GAMMA.-ETHYLPYRIDINE
• SCHEMBL212981
• 2-METHYL-4-ETHYL PYRIDINE
• AKOS006229666
• 4-ETHYL-.ALPHA.-PICOLINE
• 536-88-9
• 4-?Ethyl-?2-?methylpyridine
• EINECS 208-649-3
• E80518
• Pyridine, 4-ethyl-2-methyl-
• 2-Methyl-4-athyl-pyridin
• NS00032813
• DA18ON150D
• .ALPHA.-COLLIDINE
• FT-0618393
• 4-Ethyl-2-methylpyridine

• Inchi： 1S/C8H11N/c1-3-8-4-5-9-7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： KNCHDRLWPAKSII-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C)CC

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0,919 g/cm
• Melting Point: -70,9 C
• Boiling Point: 179-180°C
• Refractive Index: 1,496-1,498
• PSA: 12.89000
• LogP: 1.95240

4-Ethyl-2-methylpyridine Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines